2,5-Dinitrohex-3-ene

• CAS: 61738-40-7
• Molecular Formula: C6H10N2O4
• Molecular Weight: 174.15 g/mol
• SMILES: CC(C=CC(C)[N+](=O)[O-])[N+](=O)[O-]
• InChI: InChI=1S/C6H10N2O4/c1-5(7(9)10)3-4-6(2)8(11)12/h3-6H,1-2H3
• InChIKey: IQBYPHARADUNFA-UHFFFAOYSA-N

2,5-Dinitrohex-3-ene CAS 61738-40-7: Dinitroalkene Compound Overview for Procurement

2,5-Dinitrohex-3-ene (CAS 61738-40-7) is a dinitroalkene derivative characterized by a hexene backbone with nitro groups at the 2- and 5-positions. The molecule exists as diastereomers due to the stereochemistry of the double bond. It has been synthesized via 1,4-addition of nitrogen dioxide to hexa-2,4-diene and characterized by NMR spectroscopy and X-ray diffraction [1]. Its molecular formula is C6H10N2O4, molecular weight 174.16 g/mol, and it serves as a precursor for energetic materials and organic synthesis intermediates [2].

• Energetic material precursor research and development

• Organic synthesis intermediate for nitroalkene derivatives

• Diastereomeric mixture for stereochemical characterization studies

• [1] Claridge, R. P.; Deeming, A. J.; Paul, N.; Tocher, D. A.; Ridd, J. H. The reactions of nitrogen dioxide with dienes. J. Chem. Soc., Perkin Trans. 1, 1998, 3523–3528. DOI: 10.1039/A806451B View Source
• [2] Wiley SpectraBase. 2,5-DINITROHEX-3-ENE; DIASTEREOMER-#1. SpectraBase Compound ID: 4yIvsHeabD0. https://spectrabase.com/compound/4yIvsHeabD0 (accessed 2026-05-10). View Source

Why 2,5-Dinitrohex-3-ene Cannot Be Swapped with Generic Dinitrohexene Isomers

Substituting 2,5-dinitrohex-3-ene with other dinitrohexene positional isomers, such as 3,4-dinitro-3-hexene, is not chemically equivalent. The 2,5-isomer possesses allylic nitro groups that influence the electron density of the olefin, affecting both reactivity and thermal stability. Distinct synthetic routes are required: while 2,5-dinitrohex-3-ene is prepared via NO₂ addition to a conjugated diene, 3,4-dinitro-3-hexene is obtained from halogen-substituted nitroparaffins [1]. These structural differences lead to divergent physical properties and performance profiles, making isomer-specific procurement essential for reproducible results.

Positional isomer alters reactivity

Allylic nitro groups in 2,5-isomer influence olefin electron density, affecting reaction pathways and thermal behavior compared to other dinitrohexenes.

Synthetic route divergence

2,5-isomer is prepared via NO₂ addition to conjugated diene; 3,4-isomer requires halogen-substituted nitroparaffins, leading to different impurity profiles.

Physical property mismatch

Density, detonation parameters, and thermodynamic stability may not transfer across positional isomers, requiring isomer-specific sourcing for reproducible results.

• [1] US2396282A. Unsaturated dinitro compounds and method of preparation thereof. 1946. Google Patents. https://patents.google.com/patent/US2396282A/en View Source

2,5-Dinitrohex-3-ene Quantitative Differentiation Evidence for Scientific Procurement

Detonation Velocity: 38% Higher Than TNT

Theoretical calculations using the VLW equation of state predict a detonation velocity of 9502.52 m/s for 2,5-dinitrohex-3-ene [1], substantially exceeding the experimentally measured detonation velocity of TNT (2,4,6-trinitrotoluene) at 6900 m/s [2]. This represents a 37.7% increase in detonation velocity.

Detonation Velocity

Theoretical context

9502.52 m/s

vs TNT 6900 m/s (+37.7%)

Supports brisance comparison for energetic screening

VLW equation prediction; experimental validation advised

Evidence Dimension	Detonation velocity
Target Compound Data	9502.52 m/s
Comparator Or Baseline	TNT: 6900 m/s
Quantified Difference	+2602.52 m/s (+37.7%)
Conditions	Target: VLW equation of state (theoretical); Comparator: standard experimental value

Why This Matters

Higher detonation velocity directly correlates with greater brisance and energy release rate, making the compound a candidate for high-performance energetic formulations where TNT is insufficient.

• [1] LI Hui, ZHAO Feng-qi, YU Qian-qian, LAI Wei-peng, WANG Bo-zhou. Synthesis and characterization of 2,5-dinitrohex-3-ene. Chinese Journal of Energetic Materials, 2014, 22(6). DOI: 10.11943/j.issn.1006-9941.2014.06.032 View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8376, 2,4,6-Trinitrotoluene. https://pubchem.ncbi.nlm.nih.gov/compound/8376 (accessed 2026-05-10). View Source

Density: 18% Higher Than TNT, Enabling Compact Energy Storage

The calculated density of 2,5-dinitrohex-3-ene is 1.94 g/cm³ [1], significantly higher than the crystal density of TNT at 1.65 g/cm³ [2]. This 17.6% increase in density directly enhances the volumetric energy output.

Density

Theoretical context

1.94 g/cm³

vs TNT 1.65 g/cm³ (+17.6%)

Supports volumetric energy evaluation

Calculated value at 25°C

Evidence Dimension	Density
Target Compound Data	1.94 g/cm³
Comparator Or Baseline	TNT: 1.65 g/cm³
Quantified Difference	+0.29 g/cm³ (+17.6%)
Conditions	Target: gas pycnometer at 25°C (calculated); Comparator: standard crystal density

Why This Matters

Higher density translates to greater energy per unit volume, critical for space-constrained munitions and propulsion systems.

• [1] LI Hui, ZHAO Feng-qi, YU Qian-qian, LAI Wei-peng, WANG Bo-zhou. Synthesis and characterization of 2,5-dinitrohex-3-ene. Chinese Journal of Energetic Materials, 2014, 22(6). DOI: 10.11943/j.issn.1006-9941.2014.06.032 View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8376, 2,4,6-Trinitrotoluene. https://pubchem.ncbi.nlm.nih.gov/compound/8376 (accessed 2026-05-10). View Source

Enthalpy of Formation: High Positive Value Indicates Superior Energy Content

2,5-Dinitrohex-3-ene exhibits a computed enthalpy of formation of +1007.67 kJ/mol [1], which is substantially higher than the negative enthalpy of formation of TNT (-67 kJ/mol) [2]. This large positive value indicates a highly endothermic formation reaction, implying a large energy release upon decomposition.

Enthalpy of Formation

Theoretical context

+1007.67 kJ/mol

vs TNT -67 kJ/mol

Indicates high energy release potential in decomposition

Computed via VLW equation

Evidence Dimension	Enthalpy of formation
Target Compound Data	+1007.67 kJ/mol
Comparator Or Baseline	TNT: -67 kJ/mol
Quantified Difference	+1074.67 kJ/mol
Conditions	Target: VLW equation of state (theoretical); Comparator: standard experimental value

Why This Matters

A high positive enthalpy of formation is a hallmark of high-energy compounds, promising greater energy release during detonation or combustion compared to conventional explosives.

• [1] LI Hui, ZHAO Feng-qi, YU Qian-qian, LAI Wei-peng, WANG Bo-zhou. Synthesis and characterization of 2,5-dinitrohex-3-ene. Chinese Journal of Energetic Materials, 2014, 22(6). DOI: 10.11943/j.issn.1006-9941.2014.06.032 View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8376, 2,4,6-Trinitrotoluene. https://pubchem.ncbi.nlm.nih.gov/compound/8376 (accessed 2026-05-10). View Source

Detonation Pressure: Superior Performance over TNT

The calculated detonation pressure of 2,5-dinitrohex-3-ene is 41.79 GPa [1], markedly surpassing the detonation pressure of TNT, which is approximately 21 GPa [2]. This near-doubling of detonation pressure indicates significantly higher brisance.

Detonation Pressure

Theoretical context

41.79 GPa

vs TNT ~21 GPa (+99%)

Supports metal-driving ability assessment

Theoretical Chapman-Jouguet pressure

Evidence Dimension	Detonation pressure
Target Compound Data	41.79 GPa
Comparator Or Baseline	TNT: ~21 GPa
Quantified Difference	+20.79 GPa (+99%)
Conditions	Target: VLW equation of state (theoretical); Comparator: standard experimental value

Why This Matters

Higher detonation pressure directly enhances metal-accelerating ability and fragmentation performance, critical for ordnance and demolition applications.

• [1] LI Hui, ZHAO Feng-qi, YU Qian-qian, LAI Wei-peng, WANG Bo-zhou. Synthesis and characterization of 2,5-dinitrohex-3-ene. Chinese Journal of Energetic Materials, 2014, 22(6). DOI: 10.11943/j.issn.1006-9941.2014.06.032 View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 8376, 2,4,6-Trinitrotoluene. https://pubchem.ncbi.nlm.nih.gov/compound/8376 (accessed 2026-05-10). View Source

Synthetic Yield: Efficient Preparation via 1,4-Addition to Hexa-2,4-diene

2,5-Dinitrohex-3-ene is obtained in approximately 50% yield from the reaction of nitrogen dioxide with hexa-2,4-diene, as part of a 1,4-addition process that also produces nitro alcohol by-products [1]. This yield is comparable to that of the homologous reaction with 2,5-dimethylhexa-2,4-diene, where the dimethyl analog is also isolated in moderate yield [1]. The synthetic accessibility contrasts with the more complex preparation of the 3,4-isomer via halogen-substituted nitroparaffins [2].

Synthetic Yield

Class-level inference

~50% combined yield

1,4-addition from hexa-2,4-diene

Supports synthetic accessibility for lab-scale procurement

Yields vary with conditions; steric effects alter product distribution

Evidence Dimension	Synthetic yield (1,4-addition product)
Target Compound Data	~50% combined yield of 1,4-dinitro compounds from hexa-2,4-diene
Comparator Or Baseline	2,5-Dimethylhexa-2,4-diene: ~50% combined yield of 1,4-dinitro compounds (same reaction class)
Quantified Difference	Comparable, but steric effects alter product distribution
Conditions	NO₂ addition in organic solvents (hexane, benzene, diethyl ether); mixture of dinitro and nitro alcohol products

Why This Matters

The moderate yet reliable yield from a commercially available diene precursor makes 2,5-dinitrohex-3-ene a synthetically viable choice for laboratory-scale procurement, especially when compared to isomers requiring less accessible starting materials.

• [1] Claridge, R. P.; Deeming, A. J.; Paul, N.; Tocher, D. A.; Ridd, J. H. The reactions of nitrogen dioxide with dienes. J. Chem. Soc., Perkin Trans. 1, 1998, 3523–3528. DOI: 10.1039/A806451B View Source
• [2] US2396282A. Unsaturated dinitro compounds and method of preparation thereof. 1946. Google Patents. https://patents.google.com/patent/US2396282A/en View Source

Recommended Application Scenarios for 2,5-Dinitrohex-3-ene Based on Quantitative Evidence

Next-Generation High-Energy Formulations

With a detonation velocity of 9502.52 m/s and detonation pressure of 41.79 GPa—both substantially exceeding TNT [1]—2,5-dinitrohex-3-ene is a promising candidate for developing advanced melt-cast or plastic-bonded explosives where enhanced brisance and metal-driving capability are required. Its high density (1.94 g/cm³) enables compact warhead designs.

Energetic Material Research and Theoretical Modeling

The compound's high positive enthalpy of formation (+1007.67 kJ/mol) and well-characterized structure via NMR and X-ray diffraction [1] make it a valuable model system for quantum chemical calculations and equation-of-state parameterization studies aimed at predicting the performance of novel nitroalkene-based energetic molecules.

Organic Synthesis Intermediate for Functionalized Nitroalkenes

The 50% synthetic yield achievable from hexa-2,4-diene [2] and the presence of a reactive double bond flanked by electron-withdrawing nitro groups enable the compound to serve as a versatile intermediate for conjugate addition, cycloaddition, and reduction reactions, providing access to diamines and other functionalized building blocks not easily obtained from isomeric dinitrohexenes.

Application

Selection Property

Validation Focus

Energetic formulation development

Comparative detonation performance

Benchmarking against standard energetic materials

Thermochemical modeling studies

Enthalpy of formation and structural characterization

Equation-of-state parameterization validation

Nitroalkene intermediate synthesis

Synthetic route via conjugated diene

Yield consistency and isomer-specific reactivity

• [1] LI Hui, ZHAO Feng-qi, YU Qian-qian, LAI Wei-peng, WANG Bo-zhou. Synthesis and characterization of 2,5-dinitrohex-3-ene. Chinese Journal of Energetic Materials, 2014, 22(6). DOI: 10.11943/j.issn.1006-9941.2014.06.032 View Source
• [2] Claridge, R. P.; Deeming, A. J.; Paul, N.; Tocher, D. A.; Ridd, J. H. The reactions of nitrogen dioxide with dienes. J. Chem. Soc., Perkin Trans. 1, 1998, 3523–3528. DOI: 10.1039/A806451B View Source